ethyl 5-amino-1-(cyclohexylmethyl)-3-methyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-(cyclohexylmethyl)-3-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C14H23N3O2/c1-3-19-14(18)12-10(2)16-17(13(12)15)9-11-7-5-4-6-8-11/h11H,3-9,15H2,1-2H3
• InChI Key: BWWWZHGVFQEEPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1C)CC2CCCCC2)N
• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol

Description

Synthesis Analysis

• Ethyl 5-amino-1-[(5?-methyl-1?-t-butyl-4?-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was synthesized through the treatment of a precursor compound with ethyl 2-cyano-3,3-dimethylthioacrylate (L. Minga, 2005).

Molecular Structure Analysis

• The crystal structure of the compound was determined using the X-ray diffraction method. The crystal belongs to the monoclinic space group P21/c (L. Minga, 2005).

Chemical Reactions and Properties

• Preliminary bioassays indicated that the compound shows fungicidal and plant growth regulation activities, demonstrating its chemical reactivity and potential applications (L. Minga, 2005).

Physical Properties Analysis

• The crystallographic parameters include: a = 12.194(4) Å, b = 12.909(4) Å, c = 11.607(4) Å, β = 90.183(5)°, and volume V = 1827.2(10) ų. The density of the crystal was 1.328 g/cm³ (L. Minga, 2005).

Chemical Properties Analysis

• The molecule exhibits various interactions including N–H···N, N–H···O, C–H···F, and C–H···π hydrogen interactions. These interactions contribute to the stabilization of the crystal structure and indicate the compound's potential chemical reactivity (B. Kumar et al., 2018).

Scientific Research Applications

Synthesis and Crystal Structure

One area of research focuses on the synthesis and crystal structure determination of pyrazole derivatives. For instance, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl] -3-methylthio-1H-pyrazole-4-carboxylate has been synthesized and its crystal structure determined by X-ray diffraction method. The study revealed its potential fungicidal and plant growth regulation activities, indicating the utility of these compounds in agricultural research and fungicide development (L. Minga).

Novel Synthesis Approaches

Another research application involves the development of novel synthesis approaches for pyrazole derivatives. Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate has been efficiently synthesized, showing unique reactivity that was exploited for the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones. This work not only expands the chemical repertoire but also introduces new fluorescent molecules and potential herbicides, showcasing the compound's relevance in chemical synthesis and agricultural chemistry (Yan‐Chao Wu et al.).

Corrosion Inhibition

Research on pyranpyrazole derivatives has shown their application as corrosion inhibitors for mild steel, useful in industrial pickling processes. The study highlights the synthesis of various derivatives and their high efficiency in corrosion inhibition, which is crucial for protecting industrial equipment and ensuring the longevity of metal components (P. Dohare et al.).

Future Directions

The study of pyrazole derivatives is a vibrant field due to their diverse biological activities. Future research could explore the synthesis of new pyrazole derivatives, their biological activities, and their potential applications in medicine.